Cas no 2137935-91-0 ({7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide)

• Product Name: {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide
• CAS No: 2137935-91-0
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 6045830
• PubChem ID: 165749575
• Update Time: 2025-10-21

{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide
• EN300-732867
• 2137935-91-0
• {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide

• Inchi： 1S/C7H13NO2S/c8-11(9)5-7-3-1-6(10-7)2-4-7/h6H,1-5,8H2
• InChI Key： MTUUJAPAHDFFGF-UHFFFAOYSA-N
• SMILES： S(CC12CCC(CC1)O2)(N)=O

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide

Introduction to {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide (CAS No. 2137935-91-0)

{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide, with the CAS number 2137935-91-0, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and biological research. This compound is characterized by its distinctive oxabicyclo structure, which confers it with unique chemical and biological properties.

The core structure of {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide is a 7-oxabicyclo[2.2.1]heptane ring, which is a seven-membered ring containing an oxygen atom and two bridgehead carbon atoms. This structure provides the compound with high rigidity and conformational stability, making it an attractive scaffold for the design of bioactive molecules. The methanesulfinamide functional group attached to the ring further enhances its reactivity and biological activity, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide in several areas of research. One notable application is in the field of enzyme inhibition, where this compound has shown promising activity against specific enzymes involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide effectively inhibits the activity of a key enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its enzymatic inhibition properties, {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and chemokines. These findings open up new avenues for the development of anti-inflammatory drugs based on this scaffold.

The synthetic accessibility of {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide is another factor contributing to its appeal in drug discovery efforts. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and structural modifications. A notable synthetic method involves the use of transition-metal-catalyzed reactions to construct the oxabicyclo ring system, followed by functionalization steps to introduce the methanesulfinamide group.

The pharmacokinetic properties of {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide have also been studied extensively to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues and maintain sufficient plasma concentrations for therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide in various disease models. Early results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a novel therapeutic agent.

In conclusion, {7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfinamide (CAS No. 2137935-91-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further research and clinical evaluation.